Cas no 1087267-59-1 (4,5-dihydro-1H-cyclopenta[c]pyrazol-6-one)

• Product Name: 4,5-dihydro-1H-cyclopenta[c]pyrazol-6-one
• CAS No: 1087267-59-1
• MF: C₆H₆N₂O
• MW: 122.12464094162
• CID: 5205627
• Update Time: 2026-03-06

4,5-dihydro-1H-cyclopenta[c]pyrazol-6-one Chemical and Physical Properties

Names and Identifiers

• 4,5-dihydro-1H-cyclopenta[c]pyrazol-6-one
• 4,5-Dihydrocyclopenta[c]pyrazol-6(1H)-one
• SB73750
• 1,4,5,6-Tetrahydrocyclopenta[c]pyrazole-6-one

• Inchi： 1S/C6H6N2O/c9-5-2-1-4-3-7-8-6(4)5/h3H,1-2H2,(H,7,8)
• InChI Key： MACRZXBUTPTUQQ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=NN2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• XLogP3: 0.3
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4,5-dihydro-1H-cyclopenta[c]pyrazol-6-one

Introduction to 4,5-dihydro-1H-cyclopenta[c]pyrazol-6-one (CAS No. 1087267-59-1)

4,5-dihydro-1H-cyclopenta[c]pyrazol-6-one, identified by the Chemical Abstracts Service Number (CAS No.) 1087267-59-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities and utility in drug discovery. The structural framework of 4,5-dihydro-1H-cyclopenta[c]pyrazol-6-one incorporates a fused cyclopentane ring with a pyrazole moiety, making it a promising scaffold for developing novel therapeutic agents.

The significance of this compound lies in its unique structural features, which contribute to its potential pharmacological properties. The cyclopentane ring enhances the rigidity of the molecule, while the pyrazole ring provides a site for hydrogen bonding and interacts with biological targets such as enzymes and receptors. These characteristics make 4,5-dihydro-1H-cyclopenta[c]pyrazol-6-one a valuable candidate for further investigation in the development of small-molecule drugs.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. The structural motif of 4,5-dihydro-1H-cyclopenta[c]pyrazol-6-one aligns well with these trends, as it combines the favorable properties of both cyclopentane and pyrazole rings.

One of the most compelling aspects of 4,5-dihydro-1H-cyclopenta[c]pyrazol-6-one is its potential as a lead compound for drug discovery. Researchers have leveraged computational methods and high-throughput screening to identify derivatives with enhanced biological activity. For instance, modifications to the pyrazole ring or the cyclopentane moiety can lead to compounds with improved potency and selectivity against specific targets. This flexibility makes 4,5-dihydro-1H-cyclopenta[c]pyrazol-6-one a versatile scaffold for medicinal chemists.

The synthesis of 4,5-dihydro-1H-cyclopenta[c]pyrazol-6-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as transition-metal catalysis and asymmetric synthesis have been employed to achieve high yields and enantiopurity. These methods are crucial for producing derivatives that exhibit optimal pharmacological profiles.

Recent studies have highlighted the pharmacological potential of 4,5-dihydro-1H-cyclopenta[c]pyrazol-6-one in various disease models. For example, researchers have demonstrated its efficacy in inhibiting certain enzymes implicated in inflammation and cancer progression. Additionally, preclinical studies have shown promising results in animal models, suggesting its therapeutic potential for treating these conditions.

The molecular interactions between 4,5-dihydro-1H-cyclopenta[c]pyrazol-6-one and biological targets are of particular interest. Structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been used to elucidate how this compound binds to its targets. These insights are essential for designing analogs with improved binding affinity and reduced side effects.

The development of 4,5-dihydro-1H-cyclopenta[c]pyrazol-6-one derivatives also involves considerations of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Computational modeling and experimental assays are used to optimize these parameters before moving into clinical trials. This interdisciplinary approach ensures that promising candidates are translated into effective therapeutics.

In conclusion,4,5-dihydro-1H-cyclopenta[c]pyrazol-6-one (CAS No. 1087267-59-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Ongoing research continues to uncover new applications for this compound and its derivatives in treating various diseases. As our understanding of molecular interactions improves,4,5-dihydro-1H-cyclopenta[c]pyrazol-6-one is poised to play a crucial role in the development of next-generation drugs.